Cas no 1805757-32-7 (5-(2-Chloropropanoyl)-2-cyanomandelic acid)

• Product Name: 5-(2-Chloropropanoyl)-2-cyanomandelic acid
• CAS No: 1805757-32-7
• MF: C₁₂H₁₀ClNO₄
• MW: 267.665102481842
• CID: 4942649
• Update Time: 2025-10-30

5-(2-Chloropropanoyl)-2-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloropropanoyl)-2-cyanomandelic acid

• Inchi： 1S/C12H10ClNO4/c1-6(13)10(15)7-2-3-8(5-14)9(4-7)11(16)12(17)18/h2-4,6,11,16H,1H3,(H,17,18)
• InChI Key： GHFKXRBYRXXFAI-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1=CC=C(C#N)C(C(C(=O)O)O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 389
• XLogP3: 1.3
• Topological Polar Surface Area: 98.4

Additional information on 5-(2-Chloropropanoyl)-2-cyanomandelic acid

Introduction to 5-(2-Chloropropanoyl)-2-cyanomandelic Acid (CAS No. 1805757-32-7)

5-(2-Chloropropanoyl)-2-cyanomandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 1805757-32-7), belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 5-(2-Chloropropanoyl)-2-cyanomandelic acid consists of a benzoic acid derivative with an ester group linked to a propanoyl chain and a cyano group at the second position. This configuration imparts distinct chemical and biological characteristics, making it a valuable scaffold for further chemical modifications and functionalization. The presence of the chloropropanoyl moiety introduces reactivity that can be exploited in synthetic chemistry, while the cyano group enhances its utility as an intermediate in organic synthesis.

In recent years, there has been growing interest in exploring the potential of this compound in drug discovery and development. Its unique structural features suggest that it may serve as a precursor for designing molecules with enhanced pharmacological properties. For instance, the combination of an ester and an amide-like functionality provides multiple sites for selective modifications, enabling the creation of derivatives with tailored biological activities.

One of the most compelling aspects of 5-(2-Chloropropanoyl)-2-cyanomandelic acid is its potential application in the synthesis of bioactive molecules. Researchers have been investigating its role as a building block for constructing more complex pharmacophores. The benzoic acid core is known to be a common motif in many drugs, while the chloropropanoyl group offers opportunities for further derivatization through nucleophilic substitution reactions. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have also highlighted the compound's significance in biochemical research. Its structural similarity to naturally occurring amino acids and peptides suggests that it could be used as a substrate or inhibitor in enzymatic reactions. This has opened up avenues for exploring its role in modulating metabolic pathways and understanding enzyme mechanisms. The cyano group, in particular, has been shown to interact with various biological targets, making it a key feature for designing molecules with specific biological effects.

The synthesis of 5-(2-Chloropropanoyl)-2-cyanomandelic acid is another area where significant progress has been made. Advanced synthetic methodologies have enabled researchers to produce this compound with high purity and yield, facilitating its use in both academic and industrial settings. The development of efficient synthetic routes has also contributed to reducing costs and improving scalability, which are crucial factors for commercializing new pharmaceuticals.

In addition to its synthetic utility, this compound has shown promise in preliminary biological evaluations. Early studies have indicated that derivatives of 5-(2-Chloropropanoyl)-2-cyanomandelic acid may exhibit inhibitory activity against certain enzymes and receptors involved in diseases such as cancer and inflammation. These findings have sparked further interest in exploring its potential as a lead compound for drug development. The ability to modify its structure while retaining its core pharmacophore allows researchers to fine-tune its biological activity towards specific therapeutic targets.

The future prospects of 5-(2-Chloropropanoyl)-2-cyanomandelic acid are vast and multifaceted. As our understanding of its chemical properties and biological effects continues to grow, so does the potential for developing novel applications. Whether it serves as a starting material for drug synthesis or a tool for biochemical research, this compound is poised to make significant contributions to the fields of chemistry and medicine.

In conclusion, 5-(2-Chloropropanoyl)-2-cyanomandelic acid (CAS No. 1805757-32-7) is a versatile organic compound with promising applications in pharmaceutical research and development. Its unique molecular structure, reactivity, and biological potential make it an invaluable asset for chemists and biologists alike. As ongoing studies continue to uncover new ways to utilize this compound, its importance is likely to grow even further, shaping the future of drug discovery and biochemical innovation.